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Compound of Interest

Compound Name: BIX 01294

CAS No.:
1392399-03-9; 935693-62-2;

935693-62-2

Cat. No.: B2619300

Get Quote

Executive Summary & Scientific Context
BIX 01294 (diazepin-quinazolinamine derivative) is a highly selective inhibitor of the G9a

histone methyltransferase (EHMT2) and the G9a-like protein (GLP/EHMT1).[1][2] By

competitively inhibiting the histone binding pocket of G9a, BIX 01294 prevents the mono- and

di-methylation of Histone H3 at Lysine 9 (H3K9me1/2).[1] This epigenetic modulation is critical

for researchers investigating chromatin remodeling, autophagy induction, and the

reprogramming of somatic cells into induced pluripotent stem cells (iPSCs).[2]

This guide provides a rigorous, field-validated methodology for preparing a 10 mM stock

solution of BIX 01294. Unlike generic protocols, this document addresses the specific

physicochemical stability of the compound, the critical distinction between salt forms, and the

downstream implications for cellular assays.[2]
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The Molecular Weight Trap
A common source of experimental error with BIX 01294 is the discrepancy between its free

base and salt forms.[2] Vendors supply different variations, and using the wrong molecular

weight (MW) for calculation will result in significant molarity errors.[2]

Form Chemical Suffix
Approx. MW (
g/mol )

Solubility Profile

Free Base N/A ~490.64
Soluble in DMSO; low

aqueous solubility.[1]

Trihydrochloride .3HCl ~600.02

Recommended. High

solubility in water and

DMSO.[2]

Hydrate .xH2O Varies (Check CoA)
Requires batch-

specific calculation.

Directive:Always verify the specific MW printed on your vial label or Certificate of Analysis

(CoA) before weighing. The protocol below assumes the Trihydrochloride form (MW ~600.02),

the most stable and common commercial variant.[2]

Solvent Selection: DMSO vs. Water
While BIX 01294 salts are water-soluble (up to 100 mM), anhydrous DMSO (Dimethyl

Sulfoxide) is the superior vehicle for stock solutions intended for long-term storage.[1][2]

Causality: Aqueous solutions of BIX 01294 are prone to hydrolysis and degradation if stored

for >24 hours.[2] DMSO stabilizes the compound structure at -20°C.[1][2]

Sterility: DMSO is bacteriostatic at high concentrations, reducing contamination risks during

storage.[2]

Protocol: Preparation of 10 mM Stock Solution
Target Concentration: 10 mM (10 mmol/L) Target Volume: 1 mL (Example) Compound Form:

BIX 01294 Trihydrochloride (MW 600.02 g/mol )[1][2]
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Step 1: Mass Calculation
Use the formula:

[1][2] [1][2]

Note: If you possess the Free Base (MW 490.64), the required mass is 4.91 mg.[1][2]

Step 2: Dissolution Workflow[1][2]
Weighing: Accurately weigh 6.00 mg of BIX 01294 powder into a sterile, RNase/DNase-free

microcentrifuge tube.

Best Practice: If the total vial content is close to the required mass (e.g., 10 mg), it is safer

to dissolve the entire vial content rather than weighing out a portion, to avoid static loss.[2]

Whole Vial Calculation: If the vial contains exactly 10 mg:

[1][2]

Solvent Addition: Add the calculated volume of high-grade anhydrous DMSO (e.g., 1.666 mL

for 10 mg, or 1.0 mL for 6 mg).

Homogenization: Vortex vigorously for 30–60 seconds.

Visual Check: The solution should be clear and slightly yellow.[2] If particulates remain,

sonicate in a water bath at room temperature for 5 minutes.[2] Do not heat above 37°C, as

thermal stress may degrade the inhibitor.[2]

Step 3: Aliquoting and Storage (Self-Validating System)
Never store the bulk stock in a single tube.[1][2] Repeated freeze-thaw cycles introduce

moisture (DMSO is hygroscopic), causing precipitation and potency loss.[1][2]

Aliquot: Dispense 20–50 µL aliquots into sterile PCR tubes or amber micro-vials.

Seal: Parafilm is recommended for long-term storage to prevent evaporation.[1][2]

Store: Place at -20°C (stable for 6 months) or -80°C (stable for 1 year).
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Validation: Upon thawing an aliquot for use, centrifuge at 10,000 x g for 1 minute. If a pellet is

visible, the stock has degraded or precipitated; discard and prepare fresh.[2]

Biological Application & Pathway Visualization[2][3]
Mechanism of Action
BIX 01294 functions by targeting the SET domain of G9a.[2] Under normal conditions, G9a

dimethylates H3K9, recruiting Heterochromatin Protein 1 (HP1) and silencing tumor suppressor

genes or autophagy-related genes.[1][2] BIX 01294 reverses this, opening the chromatin

structure.[2]

Pathway Diagram
The following diagram illustrates the logical flow of BIX 01294 intervention.
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Caption: BIX 01294 inhibits G9a-mediated methylation of H3K9, preventing gene silencing and

promoting transcriptional activation.[1][2]

Usage in Biological Assays[5]
Dilution Strategy
To maintain cellular integrity, the final DMSO concentration in culture media should remain <

0.5% (v/v), ideally < 0.1%.[2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b2619300/docs?utm_src=pdf-body-img#application-note-precision-preparation-of-bix-01294-10-mm-stock
https://www.benchchem.com/product/b2619300/docs?utm_src=pdf-body#application-note-precision-preparation-of-bix-01294-10-mm-stock
https://www.caymanchem.com/product/13124/bix01294-hydrochloride-hydrate
https://hellobio.com/bix-01294.html
https://hellobio.com/bix-01294.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2619300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Example: Treating cells at 2 µM (Working Concentration)

Thaw: Thaw one 10 mM stock aliquot.

Intermediate Dilution (Optional but Recommended): Dilute 1:100 in media or PBS to create a

100 µM working stock.

Mix: 2 µL of 10 mM Stock + 198 µL Media.[2]

Final Treatment: Dilute the 100 µM intermediate 1:50 into the cell culture well.

Result: 2 µM final BIX 01294 concentration.[2]

DMSO Content: 0.02% (Safe for most cell lines).[2]

Recommended Concentrations[3]
Cell-Free Assays: IC50 is approx.[1][2][3][4] 1.7 µM for G9a and 0.7 µM for GLP.[2]

Cell Culture: Effective range is typically 1 µM – 5 µM.[2]

Warning: Concentrations > 4–5 µM often exhibit non-specific cytotoxicity.[2] Always

perform a dose-response curve (viability assay) for your specific cell line.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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